Cas no 912545-13-2 (2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid)

• Product Name: 2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid
• CAS No: 912545-13-2
• MF: C₂₅H₂₆O₄
• MW: 390.471547603607
• CID: 2104742
• PubChem ID: 46915639
• Update Time: 2024-03-01

2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-bis-benzyloxy-5-tert-butyl-benzoic acid
• XPOROLYPCMEVKQ-UHFFFAOYSA-N
• 2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid

• Inchi： 1S/C25H26O4/c1-25(2,3)21-14-20(24(26)27)22(28-16-18-10-6-4-7-11-18)15-23(21)29-17-19-12-8-5-9-13-19/h4-15H,16-17H2,1-3H3,(H,26,27)
• InChI Key： XPOROLYPCMEVKQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C(=O)O)=CC=1C(C)(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 390.18310931g/mol
• Monoisotopic Mass: 390.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes